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Compound of Interest

Compound Name: Cyclopropylbenzene

Cat. No.: B146485 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermochemical properties

of cyclopropylbenzene. The information is compiled from established chemical databases and

key experimental studies, offering a valuable resource for professionals in research,

development, and drug design. All quantitative data is presented in clear, structured tables, and

where available, detailed experimental methodologies are described.

Core Thermochemical Data
The thermochemical properties of cyclopropylbenzene are crucial for understanding its

stability, reactivity, and behavior in various chemical processes. The following tables summarize

the key quantitative data available for this compound.

Enthalpic Properties
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Property Value Phase Reference(s)

Standard Molar

Enthalpy of Formation

(ΔfH°)

150.7 ± 1.0 kJ/mol Gas [1][2]

100.2 ± 0.8 kJ/mol Liquid [1][2]

Standard Molar

Enthalpy of

Combustion (ΔcH°)

-4959.3 ± 0.7 kJ/mol Liquid

Standard Molar

Enthalpy of

Vaporization (ΔvapH°)

50.2 ± 0.1 kJ/mol Liquid [1]

Physicochemical Properties
Property Value Reference(s)

Molecular Formula C9H10 [1][3]

Molecular Weight 118.18 g/mol [3]

CAS Registry Number 873-49-4 [1][3][4]

Boiling Point 173.6 °C at 753 mmHg [4][5]

Density 0.94 g/mL at 25 °C [4][5]

Refractive Index 1.533 at 20 °C [5]

Experimental Protocols
The determination of the thermochemical properties of cyclopropylbenzene has been the

subject of several key experimental studies. The methodologies employed in these seminal

works are detailed below.

Determination of Enthalpy of Vaporization by
Vaporization Calorimetry
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As described in the work by Fuchs, Hallman, and Perlman (1982), the enthalpy of vaporization

of cyclopropylbenzene was determined using vaporization calorimetry.[6]

Methodology:

A sample of high-purity cyclopropylbenzene is placed in a calorimeter, a device designed to

measure heat flow. The liquid is then electrically heated at a constant rate to induce

vaporization. The energy input required to vaporize a known mass of the sample is precisely

measured. The enthalpy of vaporization is then calculated from the measured energy input, the

mass of the vaporized sample, and the molar mass of cyclopropylbenzene. Corrections are

applied for any heat loss to the surroundings and for the work done against the atmospheric

pressure.

The general workflow for this experimental determination can be visualized as follows:
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Experimental workflow for determining the enthalpy of vaporization.

Determination of Enthalpy of Combustion by Bomb
Calorimetry
The enthalpy of combustion of cyclopropylbenzene was determined by Kozina, Lukina, and

colleagues in 1961 using bomb calorimetry.[1][2]

Methodology:

A precisely weighed sample of liquid cyclopropylbenzene is placed in a crucible within a high-

pressure stainless-steel vessel, known as a "bomb." The bomb is then filled with pure oxygen

at high pressure (typically around 30 atm). The bomb is submerged in a known quantity of

water in an insulated container (the calorimeter). The sample is ignited by passing an electric
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current through a fuse wire. The complete combustion of the organic compound releases heat,

which is absorbed by the bomb and the surrounding water, causing a rise in temperature. This

temperature change is measured with high precision. The heat of combustion is calculated

from the temperature rise, the heat capacity of the calorimeter system (which is determined in

separate calibration experiments), and the mass of the sample.

A diagram illustrating the relationship between key thermochemical parameters is presented

below:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Properties of Cyclopropylbenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146485#thermochemical-properties-of-
cyclopropylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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